![molecular formula C11H16BNO2 B8425722 6-(1-aminoethyl)-3,3-dimethylbenzo[c][1,2]oxaborol-1(3H)-ol](/img/structure/B8425722.png)
6-(1-aminoethyl)-3,3-dimethylbenzo[c][1,2]oxaborol-1(3H)-ol
Cat. No. B8425722
M. Wt: 205.06 g/mol
InChI Key: KTRCNGDJBGGAAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08546357B2
Procedure details
A mixture of crude compound (E)-1-(1-hydroxy-3,3-dimethyl-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)ethanone oxime (0.93 mmol) and zinc dust (260 mg, 4.0 mmol) in AcOH (8 mL) was heated to 40° C. and stirred for 0.5 h. LC-MS showed SM disappeared. The reaction mixture was used for next reaction directly without being purified.
Quantity
0.93 mmol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[OH:1][B:2]1[C:6]2[CH:7]=[C:8](/[C:11](=[N:13]/O)/[CH3:12])[CH:9]=[CH:10][C:5]=2[C:4]([CH3:16])([CH3:15])[O:3]1>CC(O)=O.[Zn]>[NH2:13][CH:11]([C:8]1[CH:9]=[CH:10][C:5]2[C:4]([CH3:15])([CH3:16])[O:3][B:2]([OH:1])[C:6]=2[CH:7]=1)[CH3:12]
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Inputs
Step One
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Name
|
|
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Quantity
|
0.93 mmol
|
|
Type
|
reactant
|
|
Smiles
|
OB1OC(C2=C1C=C(C=C2)/C(/C)=N/O)(C)C
|
|
Name
|
|
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Quantity
|
8 mL
|
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Type
|
solvent
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Smiles
|
CC(=O)O
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Name
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|
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Quantity
|
260 mg
|
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Type
|
catalyst
|
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Smiles
|
[Zn]
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
40 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred for 0.5 h
|
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Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture was used for next reaction directly
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
without being purified
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Outcomes
Product
Details
Reaction Time |
0.5 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
NC(C)C=1C=CC2=C(B(OC2(C)C)O)C1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
